Cas no 115777-73-6 (3-(Methoxycarbonyl)thiophene-2-carboxylic acid)

• Product Name: 3-(Methoxycarbonyl)thiophene-2-carboxylic acid
• CAS No: 115777-73-6
• MF: C₇H₆O₄S
• MW: 186.185141086578
• CID: 2875776
• PubChem ID: 20277527
• Update Time: 2025-04-21

3-(Methoxycarbonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)thiophene-2-carboxylic acid
• SCHEMBL1974763
• 115777-73-6

• Inchi： 1S/C7H6O4S/c1-11-7(10)4-2-3-12-5(4)6(8)9/h2-3H,1H3,(H,8,9)
• InChI Key： BIPJQAOOHIGOKI-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1C(=O)O

Computed Properties

• Exact Mass: 185.99867984Da
• Monoisotopic Mass: 185.99867984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų